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Compound of Interest

3-Aminotetrahydrothiophene 1,1-
Compound Name:
dioxide hydrochloride

Cat. No. B1306192

These application notes provide a comprehensive guide for the safe and effective handling,
storage, and use of 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride (CAS No:
51642-03-6). This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. The protocols and recommendations herein
are grounded in established safety data and best laboratory practices to ensure scientific
integrity and user safety.

Introduction: A Key Building Block in Medicinal
Chemistry

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is a heterocyclic compound of
significant interest in medicinal chemistry. It serves as a crucial building block in the synthesis
of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its
structural motif is found in molecules designed to modulate biological pathways, such as non-
electrophilic antioxidant response element (ARE) activators, which are important in cellular
defense mechanisms.[1] The hydrochloride salt form enhances the compound's stability and
solubility in aqueous media, facilitating its use in a variety of experimental settings.[2]

Compound Profile and Physicochemical Properties
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A thorough understanding of the compound's properties is fundamental to its safe handling and

application.
Property Value Source
Molecular Formula C4H10CINO2S [3114]
Molecular Weight 171.65 g/mol [3][4]
Appearance White to off-white solid [5]
Melting Point 208-209 °C [6]
Boiling Point 334.9°C at 760mmHg
Density 1.314g/cm3
Storage Temperature 2-8°C, under inert gas [71[8]

Hazard Identification and Safety Precautions

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is classified as a hazardous

substance. Adherence to the following safety protocols is mandatory.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][9]

H315: Causes skin irritation.[3][4][9]

H319: Causes serious eye irritation.[3][4][9]

H335: May cause respiratory irritation.[3][4][9]

Precautionary Measures:
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Precaution Category

Statement

Source

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P280: Wear protective
gloves/ eye protection/ face

protection.

[4119]

Response

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P302 + P352:
IF ON SKIN: Wash with plenty
of soap and water. P305 +
P351 + P338: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[°]

Storage

P403 + P233: Store in a well-
ventilated place. Keep
container tightly closed. P405:

Store locked up.

[°]

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

[9]

Experimental Protocols
General Handling and Storage Workflow

The following diagram outlines the critical steps for handling and storing 3-

Aminotrahydrothiophene 1,1-dioxide hydrochloride from receipt to disposal.
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Receiving and Initial Storage

Receive Compound

Inspect Container for Damage

Log into Inventory

Store at 2-8°C in a Dry, Well-Ventilated Area

Retrieve for Use

G

Safe Handl‘, 'ng and Use

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Work in a Certified Chemical Fume Hood

Weigh Required Amount

Prepare Solution (See Protocol 4.2)

After Use

Post-Use and Long-;;erm Storage

Tightly Seal Container

\

[ Backfill with Inert Gas (e.g., Argon) ]

A

/

[ Return to 2-8°C Storage]

Generate Waste

Waste Disposal

Collect Waste in a Labeled, Sealed Container

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride.
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Protocol for the Preparation of a 10 mM Aqueous
Solution

This protocol provides a general method for preparing a 10 mM stock solution. Adjustments
may be necessary depending on the required final concentration and solvent.

Materials:

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride

» High-purity water (e.g., Milli-Q or equivalent)

o Calibrated analytical balance

o Appropriate volumetric flask with stopper

e Spatula

» Weighing paper or boat

e Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves
Procedure:

e Pre-calculation: Determine the mass of 3-Aminotetrahydrothiophene 1,1-dioxide
hydrochloride required. For a 10 mM solution in a 10 mL volumetric flask:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass =0.010 mol/L x 0.010 L x 171.65 g/mol = 0.017165 g (or 17.2 mg)

» Safety First: Don all required PPE. Perform all subsequent steps in a certified chemical fume
hood to avoid inhalation of the powder.[6][9]

» Weighing:

o Place a clean, dry weighing boat on the analytical balance and tare.
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o Carefully weigh out approximately 17.2 mg of the compound using a clean spatula.
Record the exact mass.

 Dissolution:
o Carefully transfer the weighed solid into the 10 mL volumetric flask.
o Add approximately 5-7 mL of high-purity water to the flask.

o Stopper the flask and gently swirl to dissolve the solid. Sonication may be used cautiously
if dissolution is slow.

e Final Volume Adjustment:

o Once the solid is completely dissolved, add high-purity water dropwise until the bottom of
the meniscus reaches the calibration mark on the neck of the volumetric flask.

o Stopper the flask and invert it several times (10-15 times) to ensure the solution is
homogeneous.

» Storage of the Solution:

o Transfer the solution to a clearly labeled, sealed container. The label should include the
compound name, concentration, solvent, date of preparation, and your initials.

o For short-term storage, it is recommended to keep the solution at 2-8°C. For long-term
storage, consider aliquoting and freezing at -20°C or below to minimize degradation,
though stability studies for specific solutions should be performed.

Incompatibilities and Stability
To maintain the integrity of the compound, avoid contact with the following:
e Strong oxidizing agents: May lead to vigorous, exothermic reactions.

e Strong bases: Can deprotonate the amine hydrochloride, potentially leading to the free base
which may have different stability and solubility characteristics.[6]
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Hazardous decomposition products under fire conditions include nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride gas.[6]

Conclusion

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is a valuable reagent in chemical
research and drug development. Its effective use is contingent upon strict adherence to safety
protocols due to its hazardous nature. Proper storage in a cool, dry, and inert environment is
critical to ensure its long-term stability and purity. The protocols provided in this document
serve as a foundation for its safe handling and application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1306192#handling-and-storage-of-3-
aminotetrahydrothiophene-1-1-dioxide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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